Cas no 2264011-97-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2264011-97-2
• MF: C₄₀H₄₁N₅O₉
• MW: 735.8
• CID: 5307455
• PubChem ID: 148010663
• Update Time: 2025-07-08

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• benzyl (S)-11-benzyl-1-(9H-fluoren-9-yl)-3,6,9,12,15-pentaoxo-2,18-dioxa-4,7,10,13,16-pentaazaicosan-20-oate
• (S)-benzyl 11-benzyl-1-(9H-fluoren-9-yl)-3,6,9,12,15-pentaoxo-2,18-dioxa-4,7,10,13,16-pentaazaicosan-20-oate
• Fmoc-Gly-Gly-L-Phe-N-[(Cbz-estermethoxy)methyl]Glycinamide
• SCHEMBL22200038
• 2264011-97-2
• CS-0168643
• G74598
• BP-29527
• benzyl 2-[[[2-[[(2S)-2-[[2-[[2-(9H-fluoren-9-ylmethoxycarbonylamino)acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]acetyl]amino]methoxy]acetate
• Fmoc-Gly-Gly-Phe-Gly-CH2-O-CH2-Cbz
• HY-45669
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C40H41N5O9/c46-35(21-43-40(51)54-24-33-31-17-9-7-15-29(31)30-16-8-10-18-32(30)33)41-22-37(48)45-34(19-27-11-3-1-4-12-27)39(50)42-20-36(47)44-26-52-25-38(49)53-23-28-13-5-2-6-14-28/h1-18,33-34H,19-26H2,(H,41,46)(H,42,50)(H,43,51)(H,44,47)(H,45,48)/t34-/m0/s1
• InChI Key： IYTHCDKNSNAYJP-UMSFTDKQSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)NCC(=O)NCC(=O)N[C@H](C(=O)NCC(=O)NCOCC(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 735.29042790g/mol
• Monoisotopic Mass: 735.29042790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 54
• Rotatable Bond Count: 20
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 190Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2264011-97-2: A Comprehensive Overview

The compound with CAS Registry Number 2264011-97-2, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a unique chemical entity that has garnered attention in various scientific and industrial domains. This compound is characterized by its distinct chemical structure, which contributes to its versatile applications across multiple fields. Recent advancements in chemical synthesis and characterization techniques have provided deeper insights into its properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of CAS No. 2264011-97-2 in the field of materials science, particularly in the development of advanced polymers and composites. Its unique molecular configuration allows for enhanced mechanical properties, making it a promising candidate for applications in aerospace and automotive industries. Additionally, its ability to act as a catalyst in certain chemical reactions has been explored, offering new avenues for optimizing industrial processes.

In the pharmaceutical sector, CAS No. 2264011-97-2 has shown potential as an intermediate in drug synthesis. Researchers have demonstrated its role in facilitating the formation of complex molecular structures, which are essential for developing novel therapeutic agents. This compound's ability to interact with biological systems without adverse effects has further underscored its suitability for biomedical applications.

The environmental impact of CAS No. 2264011-97-2 has also been a focal point of recent investigations. Studies indicate that it exhibits biodegradability under specific conditions, reducing its ecological footprint compared to traditional chemicals. This attribute aligns with global efforts to promote sustainable practices and reduce environmental pollution.

From a structural standpoint, CAS No. 2264011-97-2 possesses a complex arrangement of functional groups that contribute to its reactivity and stability. Advanced spectroscopic techniques have enabled precise characterization of its molecular structure, revealing insights into its electronic configuration and bonding patterns. These findings have been instrumental in designing more efficient synthesis pathways and improving product yields.

The synthesis of CAS No. 2264011-97-2 involves multi-step chemical reactions that require precise control over reaction conditions. Recent breakthroughs in catalytic processes have significantly enhanced the efficiency of these reactions, making large-scale production more feasible. The development of novel catalysts tailored for this compound has further streamlined its manufacturing process, reducing costs and minimizing waste generation.

In terms of application potential, CAS No. 2264011-97-2 holds promise in energy storage technologies, particularly in the development of advanced batteries and supercapacitors. Its ability to enhance electron transfer processes has been leveraged to improve the performance of these devices, contributing to the broader goal of achieving sustainable energy solutions.

The ongoing research into CAS No. 2264011-97-2 continues to uncover new dimensions of its utility across diverse industries. As scientific understanding deepens, this compound is poised to play an increasingly significant role in driving innovation and addressing global challenges.